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Compound of Interest

Compound Name: Strontium arsenate

Cat. No.: B079259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Strontium arsenate (Sr₃(AsO₄)₂) is an inorganic compound that has garnered limited but

specific interest in materials science. While the inherent toxicity of arsenic-containing

compounds significantly curtails its widespread application, particularly in biomedical fields, its

properties as a strontium-based material suggest potential utility in specialized areas such as

luminescent materials when appropriately doped. These notes provide an overview of the

known properties of strontium arsenate, protocols for its synthesis and characterization, and a

discussion of its potential, albeit hypothetical, applications based on analogies with similar

materials. A strong emphasis is placed on the necessary safety precautions due to its high

toxicity.

Physicochemical Properties of Strontium Arsenate
Quantitative data for strontium arsenate is not extensively reported in the literature, likely due

to its limited applications. Below is a summary of its known properties.

Table 1: Physicochemical Properties of Strontium Arsenate
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Property Value Reference(s)

Chemical Formula Sr₃(AsO₄)₂ [1]

Molecular Weight 540.7 g/mol [1]

Appearance White powder [2]

Solubility in Water Slightly soluble [2]

Solubility Product (Ksp) ~4.29 × 10⁻¹⁹ [1]

Melting Point Not available [1]

Boiling Point Not available [1]

Density Not available

Synthesis and Characterization Protocols
Experimental Protocol: Synthesis of Strontium Arsenate
Powder via Precipitation
This protocol describes a common laboratory-scale method for synthesizing strontium
arsenate powder.

Materials:

Strontium nitrate (Sr(NO₃)₂)

Sodium arsenate dibasic heptahydrate (Na₂HAsO₄·7H₂O)

Deionized water

Ethanol

Ammonium hydroxide (for pH adjustment)

Procedure:

Solution Preparation:
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Prepare a 0.3 M solution of strontium nitrate by dissolving the appropriate amount in

deionized water.

Prepare a 0.2 M solution of sodium arsenate in deionized water.

Precipitation:

Slowly add the strontium nitrate solution to the sodium arsenate solution dropwise while

stirring vigorously.

Adjust the pH of the mixture to ~9-10 using ammonium hydroxide to ensure complete

precipitation.

A white precipitate of strontium arsenate will form.

Aging and Washing:

Continue stirring the suspension for 2-4 hours at room temperature to allow for aging of

the precipitate.

Separate the precipitate by filtration or centrifugation.

Wash the precipitate several times with deionized water to remove any unreacted

precursors and byproducts.

Perform a final wash with ethanol to aid in drying.

Drying:

Dry the collected powder in an oven at 80-100 °C for 12 hours or until a constant weight is

achieved.

Experimental Protocol: Characterization of Synthesized
Strontium Arsenate
Objective: To confirm the phase purity, morphology, and elemental composition of the

synthesized powder.
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X-ray Diffraction (XRD):

Grind a small amount of the dried powder to ensure a uniform particle size.

Mount the powder on a sample holder.

Perform XRD analysis using Cu Kα radiation, typically scanning from 2θ = 10° to 80°.

Compare the resulting diffraction pattern with standard reference patterns for strontium
arsenate to confirm phase purity.

Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDX):

Mount a small amount of the powder onto an SEM stub using conductive carbon tape.

Sputter-coat the sample with a thin layer of gold or carbon to make it conductive.

Image the sample using an SEM to observe the particle morphology and size.

Perform EDX analysis on several areas of the sample to confirm the presence and relative

ratios of Strontium (Sr), Arsenic (As), and Oxygen (O).

Potential Applications and Experimental Protocols
The applications of pure strontium arsenate are not well-documented. However, based on the

properties of other strontium-based materials, its potential as a host for dopants in luminescent

materials can be explored.

Application Note: Strontium Arsenate as a Host for
Luminescent Materials
Strontium-containing compounds, such as strontium aluminate (SrAl₂O₄), are excellent host

materials for rare-earth dopants like Europium (Eu²⁺/Eu³⁺) and Dysprosium (Dy³⁺) to create

phosphors with persistent luminescence.[3] By analogy, strontium arsenate could potentially

serve as a host lattice for such dopants. The introduction of rare-earth ions into the strontium
arsenate crystal lattice could create materials with interesting photoluminescent properties.

Logical Workflow for Developing a Strontium Arsenate-Based Phosphor
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Synthesis Characterization

Performance EvaluationSynthesis of Sr₃(AsO₄)₂:RE³⁺

XRD AnalysisPhase & Structure

SEM/EDXMorphology & Composition

Photoluminescence Spectroscopy

Luminescent Properties

Doping with Rare-Earth (RE³⁺) Precursor

Determine Excitation Spectra

Measure Emission Spectra Calculate Quantum Yield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Materials Science]. BenchChem, [2025]. [Online PDF]. Available at:
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materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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